Cas no 20151-46-6 (5-methyl-1,2,3,4-tetrahydroquinolin-2-one)
5-methyl-1,2,3,4-tetrahydroquinolin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3,4-dihydro-5-methyl-2(1H)-Quinolinone
- 5-methyl-3,4-dihydro-1H-quinolin-2-one
- 5-methyl-3,4-dihydroquinolin-2(1h)-one
- 2(1H)-Quinolinone, 3,4-dihydro-5-methyl-
- 5-methyl-1,2,3,4-tetrahydroquinolin-2-one
- AS-64757
- EN300-3186559
- D72057
- AKOS022393068
- CS-0059164
- SCHEMBL1764170
- 20151-46-6
- MFCD13179101
- DB-105181
- DTXSID50443645
-
- MDL: MFCD13179101
- Inchi: 1S/C10H11NO/c1-7-3-2-4-9-8(7)5-6-10(12)11-9/h2-4H,5-6H2,1H3,(H,11,12)
- InChI Key: SNPPISFHRFQHLP-UHFFFAOYSA-N
- SMILES: O=C1CCC2C(C)=CC=CC=2N1
Computed Properties
- Exact Mass: 161.084063974g/mol
- Monoisotopic Mass: 161.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 29.1
5-methyl-1,2,3,4-tetrahydroquinolin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KC820-100mg |
5-methyl-1,2,3,4-tetrahydroquinolin-2-one |
20151-46-6 | 97% | 100mg |
1496CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KC820-50mg |
5-methyl-1,2,3,4-tetrahydroquinolin-2-one |
20151-46-6 | 97% | 50mg |
181.0CNY | 2021-07-15 | |
| Ambeed | A1005919-100mg |
5-Methyl-3,4-dihydroquinolin-2(1H)-one |
20151-46-6 | 97% | 100mg |
$15.0 | 2025-02-21 | |
| Ambeed | A1005919-250mg |
5-Methyl-3,4-dihydroquinolin-2(1H)-one |
20151-46-6 | 97% | 250mg |
$23.0 | 2025-02-21 | |
| Ambeed | A1005919-1g |
5-Methyl-3,4-dihydroquinolin-2(1H)-one |
20151-46-6 | 97% | 1g |
$64.0 | 2025-02-21 | |
| Chemenu | CM411276-250mg |
2(1H)-Quinolinone, 3,4-dihydro-5-methyl- |
20151-46-6 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM411276-1g |
2(1H)-Quinolinone, 3,4-dihydro-5-methyl- |
20151-46-6 | 95%+ | 1g |
$*** | 2023-03-30 | |
| abcr | AB547630-250 mg |
5-Methyl-3,4-dihydroquinolin-2(1H)-one; . |
20151-46-6 | 250MG |
€110.20 | 2023-04-13 | ||
| abcr | AB547630-1 g |
5-Methyl-3,4-dihydroquinolin-2(1H)-one; . |
20151-46-6 | 1g |
€192.10 | 2023-04-13 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00963053-100mg |
5-Methyl-3,4-dihydroquinolin-2(1H)-one |
20151-46-6 | 97% | 100mg |
¥213.0 | 2022-03-01 |
5-methyl-1,2,3,4-tetrahydroquinolin-2-one Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 5-methyl-1,2,3,4-tetrahydroquinolin-2-one
5-Methyl-3,4-dihydroquinolin-2(1H)-one: A Comprehensive Overview
5-Methyl-3,4-dihydroquinolin-2(1H)-one, also known by its CAS registry number CAS No. 20151-46-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinolines, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and materials science. The structure of 5-Methyl-3,4-dihydroquinolin-2(1H)-one consists of a quinoline skeleton with a methyl group at the 5-position and a ketone group at the 2-position, making it a valuable intermediate in the synthesis of various bioactive molecules.
The synthesis of 5-Methyl-3,4-dihydroquinolin-2(1H)-one has been extensively studied, with researchers exploring various methods to optimize its production. Recent advancements in catalytic asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric excess, which is crucial for its application in chiral drug development. Additionally, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product purity.
In terms of biological activity, 5-Methyl-3,4-dihydroquinolin-2(1H)-one has shown promising results in preliminary studies as a potential anticancer agent. Research conducted at leading pharmaceutical institutions has demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. Furthermore, studies on its mechanism of action have revealed that it may interfere with key cellular processes such as DNA replication and protein synthesis, making it a valuable target for further investigation.
The application of CAS No. 20151-46-6 extends beyond pharmacology into the realm of materials science. Recent research has explored its use as a precursor in the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. The ability of 5-Methyl-3,4-dihydroquinolin-2(1H)-one to act as a versatile building block underscores its importance in modern material chemistry.
In conclusion, 5-Methyl-3,4-dihydroquinolin-2(1H)-one, identified by its CAS number CAS No. 20151-46-6, is a multifaceted compound with significant implications across diverse scientific disciplines. Its role as an intermediate in drug discovery and materials science highlights its versatility and importance in contemporary research. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, it is poised to play an increasingly critical role in advancing both therapeutic development and material innovation.
20151-46-6 (5-methyl-1,2,3,4-tetrahydroquinolin-2-one) Related Products
- 20150-83-8(3,4-DIHYDRO-6-METHYL-2(1H)-QUINOLINONE)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)